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Compound of Interest

Compound Name: Ac-Phe-Lys-OH

Cat. No.: B1266281 Get Quote

Technical Guide: Ac-Phe-Lys-OH
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the dipeptide N-acetyl-L-

phenylalanyl-L-lysine (Ac-Phe-Lys-OH), including its physicochemical properties, a detailed

protocol for its synthesis, and a methodology for investigating its potential as a targeted

inhibitor of the mTOR signaling pathway.

Core Data Summary
This section summarizes the key quantitative data for Ac-Phe-Lys-OH, providing a quick

reference for its fundamental properties.
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Property Value Source

Molecular Formula C17H25N3O4 [1]

Molecular Weight 335.4 g/mol [1]

CAS Number 14287-21-9 [1]

Appearance White to off-white solid [1]

Predicted pKa 3.31 ± 0.10 [1]

Predicted Boiling Point 681.2 ± 55.0 °C [1]

Predicted Density 1.190 ± 0.06 g/cm³ [1]

Storage Temperature -15°C [2]

Solid-Phase Synthesis of Ac-Phe-Lys-OH
The following is a detailed protocol for the solid-phase peptide synthesis (SPPS) of Ac-Phe-
Lys-OH using Fmoc (9-fluorenylmethyloxycarbonyl) chemistry. This method allows for the

efficient and controlled assembly of the dipeptide on a solid resin support.

Materials and Reagents
Fmoc-Lys(Boc)-Wang resin

Fmoc-Phe-OH

N,N-Dimethylformamide (DMF)

Dichloromethane (DCM)

Piperidine

N,N'-Diisopropylcarbodiimide (DIC)

Hydroxybenzotriazole (HOBt)

Acetic anhydride
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Trifluoroacetic acid (TFA)

Triisopropylsilane (TIS)

Deionized water

Diethyl ether

Synthesis Workflow
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Resin Preparation

Synthesis Cycle

N-terminal Acetylation

Cleavage and Deprotection

Swell Fmoc-Lys(Boc)-Wang resin in DMF

Fmoc Deprotection (Lysine)
(20% Piperidine in DMF)

Wash with DMF and DCM

Couple Fmoc-Phe-OH
(DIC/HOBt in DMF)

Wash with DMF and DCM

Fmoc Deprotection (Phenylalanine)
(20% Piperidine in DMF)

Wash with DMF

Acetylation
(Acetic Anhydride in DMF)

Wash with DMF and DCM

Cleave from resin and remove Boc group
(TFA/TIS/H2O)

Precipitate with cold diethyl ether

Purify by HPLC
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Upstream Signals
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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